Cas no 2384850-52-4 (3-Bromo-2-chloro-5- (trifluoromethyl)benzylamine)

• Product Name: 3-Bromo-2-chloro-5- (trifluoromethyl)benzylamine
• CAS No: 2384850-52-4
• MF: C₈H₆BrClF₃N
• MW: 288.492150783539
• CID: 5194626
• Update Time: 2025-08-05

3-Bromo-2-chloro-5- (trifluoromethyl)benzylamine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-5- (trifluoromethyl)benzylamine

• Inchi： 1S/C8H6BrClF3N/c9-6-2-5(8(11,12)13)1-4(3-14)7(6)10/h1-2H,3,14H2
• InChI Key： DVCYSKKTJRFXNI-UHFFFAOYSA-N
• SMILES： C1(CN)=CC(C(F)(F)F)=CC(Br)=C1Cl

Additional information on 3-Bromo-2-chloro-5- (trifluoromethyl)benzylamine

3-Bromo-2-chloro-5-(trifluoromethyl)benzylamine

3-Bromo-2-chloro-5-(trifluoromethyl)benzylamine (CAS No: 2384850-52-4) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and chemical synthesis. This compound is characterized by its unique structure, which incorporates a bromine atom at the 3-position, a chlorine atom at the 2-position, and a trifluoromethyl group at the 5-position of the benzene ring, with an amino group attached to the benzyl position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions and applications.

The synthesis of 3-Bromo-2-chloro-5-(trifluoromethyl)benzylamine involves a multi-step process that typically begins with the preparation of the corresponding brominated and chlorinated aromatic intermediates. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency and selectivity of its synthesis. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to achieve high yields of this compound while minimizing by-products and waste generation.

One of the most promising applications of 3-Bromo-2-chloro-5-(trifluoromethyl)benzylamine lies in its use as an intermediate in drug discovery programs. The compound's ability to participate in various nucleophilic aromatic substitution reactions has made it a valuable precursor for constructing complex heterocyclic frameworks, which are often found in bioactive molecules. Recent studies have demonstrated its utility in synthesizing potential candidates for treating neurodegenerative diseases, such as Alzheimer's disease, by targeting specific enzyme pathways involved in amyloid-beta production.

In addition to its role in pharmaceutical chemistry, 3-Bromo-2-chloro-5-(trifluoromethyl)benzylamine has also found applications in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of novel semiconducting materials. Researchers have explored its potential as a component in organic field-effect transistors (OFETs), where its electron-withdrawing groups enhance charge transport properties, leading to improved device performance.

The trifluoromethyl group present in 3-Bromo-2-chloro-5-(trifluoromethyl)benzylamine contributes significantly to its chemical stability and reactivity. This group not only enhances the molecule's resistance to hydrolysis but also facilitates its participation in various fluorination reactions. Recent advancements in fluorination techniques have enabled chemists to exploit this property for synthesizing highly fluorinated derivatives with enhanced pharmacokinetic profiles.

Furthermore, 3-Bromo-2-chloro-5-(trifluoromethyl)benzylamine has been utilized as a chiral auxiliary in asymmetric synthesis, where its stereogenic center plays a crucial role in controlling the stereochemistry of complex molecules. This application has been particularly beneficial in the synthesis of enantiomerically pure compounds, which are essential for drug development.

In conclusion, 3-Bromo-2-chloro-5-(trifluoromethyl)benzylamine (CAS No: 2384850-52-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals, materials science, and beyond. As ongoing research continues to uncover new potential uses for this compound, its significance within the chemical community is expected to grow further.